Calcium Levofolinate
Calcium Levofolinate
Brand Name:
Vulcanchem
CAS No.:
80433-71-2
VCID:
VC0000995
InChI:
InChI=1S/C20H23N7O7.Ca/c21-20-25-16-15(18(32)26-20)27(9-28)12(8-23-16)7-22-11-3-1-10(2-4-11)17(31)24-13(19(33)34)5-6-14(29)30;/h1-4,9,12-13,22H,5-8H2,(H,24,31)(H,29,30)(H,33,34)(H4,21,23,25,26,32);/q;+2/p-2/t12-,13-;/m0./s1
SMILES:
C1C(N(C2=C(N1)N=C(NC2=O)N)C=O)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)[O-])C(=O)[O-].[Ca+2]
Molecular Formula:
C20H21N7O7.Ca
Molecular Weight:
511.5
Calcium Levofolinate
CAS No.: 80433-71-2
APIs
VCID: VC0000995
Molecular Formula: C20H21N7O7.Ca
Molecular Weight: 511.5
| CAS No. | 80433-71-2 |
|---|---|
| Product Name | Calcium Levofolinate |
| Molecular Formula | C20H21N7O7.Ca |
| Molecular Weight | 511.5 |
| IUPAC Name | calcium;(2S)-2-[[4-[[(6S)-2-amino-5-formyl-4-oxo-3,6,7,8-tetrahydropteridin-6-yl]methylamino]benzoyl]amino]pentanedioate |
| Standard InChI | InChI=1S/C20H23N7O7.Ca/c21-20-25-16-15(18(32)26-20)27(9-28)12(8-23-16)7-22-11-3-1-10(2-4-11)17(31)24-13(19(33)34)5-6-14(29)30;/h1-4,9,12-13,22H,5-8H2,(H,24,31)(H,29,30)(H,33,34)(H4,21,23,25,26,32);/q;+2/p-2/t12-,13-;/m0./s1 |
| SMILES | C1C(N(C2=C(N1)N=C(NC2=O)N)C=O)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)[O-])C(=O)[O-].[Ca+2] |
| Synonyms | Calcium Folinate |
| PubChem Compound | 135500522 |
| Last Modified | Nov 11 2021 |
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